Cas no 29571-64-0 (Butanoyl chloride, 3-methyl-2-(1-methylethyl)-)

• Product Name: Butanoyl chloride, 3-methyl-2-(1-methylethyl)-
• CAS No: 29571-64-0
• MF: C₈H₁₅ClO
• MW: 162.657101869583
• CID: 1440078
• PubChem ID: 5325505
• Update Time: 2025-04-20

Butanoyl chloride, 3-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 3-methyl-2-(1-methylethyl)-
• 2-isopropyl-3-methylbutanoyl chloride
• 2-isopropyl-3-methyl-butyryl chloride
• 29571-64-0
• DA-07245
• RYQCKXJIWPFZNI-UHFFFAOYSA-N
• 2-isopropyl-3-methylbutyryl chloride
• InChI=1/C8H15ClO/c1-5(2)7(6(3)4)8(9)10/h5-7H,1-4H
• SCHEMBL4904062
• 2-Isopropyl-3-methyl-butyrylchloride
• 2-isopropylisovaleryl chloride

• Inchi： 1S/C8H15ClO/c1-5(2)7(6(3)4)8(9)10/h5-7H,1-4H3
• InChI Key： RYQCKXJIWPFZNI-UHFFFAOYSA-N
• SMILES： ClC(C(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 162.08125
• Monoisotopic Mass: 162.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07